Cas no 1033225-44-3 (1-N-(2,6-Difluorophenyl)benzene-1,2-diamine)

• Product Name: 1-N-(2,6-Difluorophenyl)benzene-1,2-diamine
• CAS No: 1033225-44-3
• MF: C₁₂H₁₀F₂N₂
• MW: 220.218009471893
• CID: 1089896
• PubChem ID: 29067599
• Update Time: 2025-04-20

1-N-(2,6-Difluorophenyl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1-(2,6-Difluorophenyl)benzene-1,2-diamine
• 2-N-(2,6-difluorophenyl)benzene-1,2-diamine
• 1-N-(2,6-DIFLUOROPHENYL)BENZENE-1,2-DIAMINE
• 2,6-Difluoro-2'-aminodiphenylamine
• N-(2,6-Difluorophenyl)-1,2-benzenediamine
• N-(2,6-difluorophenyl)benzene-1,2-diamine
• N1-(2,6-DIFLUOROPHENYL)-1,2-BENZENEDIAMINE
• N~1~-(2,6-Difluorophenyl)benzene-1,2-diamine
• 1033225-44-3
• SB80508
• A846964
• CS-0308708
• G23381
• AMY15400
• MFCD11202197
• UZIWWFQMWQTKMR-UHFFFAOYSA-N
• EN300-128377
• SCHEMBL4064030
• DTXSID90651924
• AKOS009281284
• 1-N-(2,6-Difluorophenyl)benzene-1,2-diamine

• Inchi： 1S/C12H10F2N2/c13-8-4-3-5-9(14)12(8)16-11-7-2-1-6-10(11)15/h1-7,16H,15H2
• InChI Key： UZIWWFQMWQTKMR-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1NC1C=CC=CC=1N)F

Computed Properties

• Exact Mass: 220.08100
• Monoisotopic Mass: 220.08120465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.325
• Boiling Point: 274 ºC
• Flash Point: 120 ºC
• PSA: 38.05000
• LogP: 3.94480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines